Cas no 2172169-18-3 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid
• CAS No: 2172169-18-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5929531
• PubChem ID: 165576854
• Update Time: 2025-06-25

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid
• EN300-1538489
• 2172169-18-3
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidin-4-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,25(32)29-15-13-18(14-16-29)11-12-24(30)31)28-26(33)34-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： BSHYQEQTXFPWFF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid

Introduction to 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic Acid (CAS No. 2172169-18-3)

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid, identified by its CAS number 2172169-18-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and a piperidine ring, contributes to its unique chemical and pharmacological properties.

The methoxycarbonyl group in the molecular structure plays a crucial role in modulating the reactivity and bioavailability of the compound. This feature is particularly relevant in the context of drug design, where functional groups are strategically incorporated to enhance target binding affinity and metabolic stability. The presence of a 2-methylpropanoyl side chain further adds to the complexity of the molecule, influencing its solubility and interaction with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Piperidine derivatives, such as the one present in this compound, have shown considerable promise in various therapeutic areas, including central nervous system disorders, oncology, and inflammation. The piperidin-4-yl moiety is known for its ability to enhance oral bioavailability and improve pharmacokinetic profiles, making it an attractive scaffold for drug development.

The incorporation of a fluoren-9-yl group into the molecular framework is particularly noteworthy, as fluorene derivatives are renowned for their stability and ability to participate in multiple hydrogen bonding interactions. These characteristics make fluorene-based compounds valuable in designing molecules with enhanced binding affinity and selectivity. The combination of these structural elements in 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid suggests that it may exhibit potent biological activity across multiple disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such complex molecules for potential therapeutic applications. These computational tools allow researchers to predict the binding modes and interactions of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-yl}propanoic acid with various biological targets, providing valuable insights into its mechanism of action. Such studies have highlighted its potential as a lead compound for further optimization and development into novel therapeutic agents.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. Initial findings indicate that it exhibits significant activity against several key targets relevant to human health. For instance, studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, which are critical steps in many disease pathways. These preliminary results are particularly encouraging given the growing demand for targeted therapies that offer improved efficacy and reduced side effects.

The synthesis of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-4-ylopropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that showcase the expertise of modern chemical methodologies. The successful preparation of this compound not only advances our understanding of its structure but also opens up new avenues for exploring its potential applications.

In conclusion, 3-{1-2-({(9H-fluorenine - 9 - ylmethoxycarbonyl})amino)-2-methylpropanoylpiperidin - 4 - yl}propanoic acid (CAS No. 2172169 - 18 - 3) is a promising compound with a unique structural framework that positions it as a valuable candidate for further pharmaceutical development. Its intricate design, featuring key functional groups such as the methoxycarbonyl, piperidin - 4 - yl, and fluorene - 9 - yl moieties, contributes to its remarkable biological properties. As research continues to uncover new therapeutic applications for this class of molecules, compounds like 3-{1 - 2 - ((9H-fluorene - 9 - ylmethoxycarbonyl})amino) - 2 - methyl propanoylpiperidin - 4 - yl}propanoic acid are poised to play a pivotal role in shaping the future of medicine.